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Compound of Interest

Compound Name: 6-Chloro-1-hexyne

Cat. No.: B083287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, critical safety and logistical information for the handling

and disposal of 6-Chloro-1-hexyne (CAS No. 10297-06-0). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Chloro-1-hexyne is a flammable liquid and vapor that can cause skin, eye, and respiratory

irritation.[1][2] Appropriate PPE is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Eye Protection

Chemical splash goggles or a

face shield worn over safety

glasses.[2][3]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3]

Prevents skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or

with a fume hood. An N95 dust

mask may be used for

nuisance vapors.[3]

Minimizes inhalation of vapors

that can cause respiratory tract

irritation.[1][2]

Body Protection
A lab coat or chemical-

resistant apron.[3]

Protects against accidental

spills and contamination of

personal clothing.

Chemical and Physical Properties
Understanding the properties of 6-Chloro-1-hexyne is crucial for safe handling and storage.

Table 2: Physicochemical Data for 6-Chloro-1-hexyne

Property Value

Molecular Formula C₆H₉Cl[1]

Molecular Weight 116.59 g/mol [1]

Appearance Colorless to light orange to yellow clear liquid

Boiling Point 83 °C at 95 mmHg[4]

Density 0.962 g/mL at 25 °C[4]

Flash Point 37 °C (98.6 °F) - closed cup

CAS Number 10297-06-0
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A systematic approach to handling 6-Chloro-1-hexyne is critical to prevent accidents. The

following workflow outlines the necessary steps from preparation to temporary storage.

Preparation

Chemical Handling

Post-Handling & Storage

Work Area Preparation
(Fume Hood On, Clear Area)

Don Appropriate PPE

Ensure Safety First

Ground/Bond Equipment

Proceed to Handling

Dispense Chemical
(Use Non-Sparking Tools)

Prevent Static Discharge

Seal Container Tightly

Minimize Vapor Release

Clean Work Area

After Use

Doff PPE Correctly

Store in Flammables Cabinet

Final Step
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 6-Chloro-1-hexyne.

Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and free of clutter.

Verify that a safety shower and eyewash station are accessible.

Don the required PPE as specified in Table 1.

Chemical Handling:

Due to its flammability, ensure all containers and receiving equipment are properly

grounded and bonded to prevent static discharge.[3]

Use only non-sparking tools when opening and handling the chemical container.[3]

Dispense the required amount of 6-Chloro-1-hexyne carefully, avoiding splashes and the

creation of aerosols.

Keep the container tightly closed when not in use.[3]

Work away from heat, sparks, open flames, and other ignition sources.[3]

Post-Handling and Storage:

After dispensing, securely seal the container.

Clean the work area thoroughly.

Remove PPE in the correct order to avoid self-contamination.

Store 6-Chloro-1-hexyne in a cool, dry, well-ventilated area designated for flammable

liquids.[3]
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Disposal Plan
Proper disposal of 6-Chloro-1-hexyne and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Table 3: Waste Disposal Guidelines

Waste Type Collection Container Disposal Procedure

Unused/Surplus 6-Chloro-1-

hexyne

Labeled, sealed, and

compatible container for

halogenated organic waste.

Dispose of through an

approved hazardous waste

disposal facility. Do not

dispose of down the drain.[3]

[5]

Contaminated Materials (e.g.,

gloves, absorbent pads)

Labeled, sealed plastic bag or

container for solid hazardous

waste.

Dispose of as hazardous

waste.

Empty Containers
Triple rinse with a suitable

solvent.

Manage the rinsate as

halogenated organic waste.

Dispose of the container in

accordance with institutional

and local regulations.

Waste Segregation Protocol

Identify: Clearly label a dedicated waste container for "Halogenated Organic Waste."[6]

Segregate: Do not mix 6-Chloro-1-hexyne waste with non-halogenated organic waste, as

this can significantly increase disposal costs and complexity.[7][8]

Accumulate: Collect the waste in a designated satellite accumulation area within the

laboratory.

Dispose: Arrange for pickup and disposal by your institution's environmental health and

safety department or a licensed hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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